N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-2-(4-oxoquinazolin-3(4H)-yl)acetamide

• Molecular Formula: C20H15ClN4O2S
• Molecular Weight: 410.9 g/mol
• IUPAC Name: N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-2-(4-oxoquinazolin-3-yl)acetamide
• InChI: InChI=1S/C20H15ClN4O2S/c1-12-18(13-6-8-14(21)9-7-13)24-20(28-12)23-17(26)10-25-11-22-16-5-3-2-4-15(16)19(25)27/h2-9,11H,10H2,1H3,(H,23,24,26)
• InChI Key: OHYVXBWXDLAJMC-UHFFFAOYSA-N
• SMILES: CC1=C(N=C(S1)NC(=O)CN2C=NC3=CC=CC=C3C2=O)C4=CC=C(C=C4)Cl

Description

N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-2-(4-oxoquinazolin-3(4H)-yl)acetamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known by its chemical name, CTX-0294885. In

Mechanism of Action

CTX-0294885 works by inhibiting the activity of certain enzymes and proteins in the body. Specifically, it has been shown to inhibit the activity of the enzyme IKKβ, which is involved in the regulation of inflammation and cell growth. By inhibiting this enzyme, CTX-0294885 may be able to reduce inflammation and slow the growth of cancer cells.
Biochemical and Physiological Effects:
CTX-0294885 has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and other inflammatory diseases. It has also been shown to inhibit the growth of cancer cells in vitro and in animal models of cancer. Additionally, CTX-0294885 has been shown to have an effect on the immune system, reducing the activity of certain immune cells.

Advantages and Limitations for Lab Experiments

CTX-0294885 has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to have a high degree of specificity for its target enzymes and proteins. However, there are also limitations to its use in lab experiments. It may have off-target effects on other enzymes and proteins, and its effects may vary depending on the specific disease or condition being studied.

Future Directions

There are several future directions for the study of CTX-0294885. One area of research is the development of more potent and specific inhibitors of the target enzymes and proteins. Another area of research is the identification of new diseases and conditions that may be treated with CTX-0294885. Additionally, the use of CTX-0294885 in combination with other drugs may be explored for its potential synergistic effects.
In conclusion, CTX-0294885 is a chemical compound that has been studied for its potential use in scientific research. It has been shown to have a variety of effects on inflammation, cancer, and the immune system. While there are advantages and limitations to its use in lab experiments, there are also several future directions for its study. The continued research and development of CTX-0294885 may lead to new treatments for a variety of diseases and conditions.

Synthesis Methods

CTX-0294885 can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis method has been described in detail in scientific literature, and it involves the use of specialized equipment and techniques. The final product is a white crystalline powder that can be purified for use in scientific research.

Scientific Research Applications

CTX-0294885 has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and autoimmune disorders. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in these diseases. CTX-0294885 has also been studied for its potential use in drug discovery and development.